Cas no 535961-78-5 (2-fluoro-6-methylbenzoyl chloride)

• Product Name: 2-fluoro-6-methylbenzoyl chloride
• CAS No: 535961-78-5
• MF: C₈H₆ClFO
• MW: 172.584044933319
• MDL: MFCD06660278
• CID: 832905
• PubChem ID: 45081424
• Update Time: 2025-10-12

2-fluoro-6-methylbenzoyl chloride Chemical and Physical Properties

Names and Identifiers

• Benzoyl chloride, 2-fluoro-6-methyl- (9CI)
• 2-Fluoro-6-methylbenzoyl chloride
• BENZOYL CHLORIDE, 2-FLUORO-6-METHYL-
• 2-Fluor-6-methylbenzoylchlorid
• LogP
• MMGLVQRGMPQKLH-UHFFFAOYSA-N
• DB-228070
• DTXSID30664593
• MFCD06660278
• CL8579
• 2-fluoro-6-methylbenzoyl chloride;benzoyl chloride, 2-fluoro-6-methyl-;
• AS-46053
• 2-Fluoro-6-methyl-benzoyl chloride
• DB-003898
• 535961-78-5
• SCHEMBL14879691
• AKOS006346549
• 2-fluoro-6-methylbenzoyl chloride

• MDL： MFCD06660278
• Inchi： 1S/C8H6ClFO/c1-5-3-2-4-6(10)7(5)8(9)11/h2-4H,1H3
• InChI Key： MMGLVQRGMPQKLH-UHFFFAOYSA-N
• SMILES： ClC(C1C(=CC=CC=1C)F)=O

Computed Properties

• Exact Mass: 172.00918
• Monoisotopic Mass: 172.0091207g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.265±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 204.9±20.0 ºC (760 Torr),
• Flash Point: 77.7±21.8 ºC,
• Solubility: Slightly soluble (1.7 g/l) (25 º C),
• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 2-fluoro-6-methylbenzoyl chloride

2-Fluoro-6-Methylbenzoyl Chloride (CAS No. 535961-78-5): An Overview of Its Synthesis, Applications, and Recent Research

2-Fluoro-6-methylbenzoyl chloride (CAS No. 535961-78-5) is a versatile organic compound that has gained significant attention in the fields of organic synthesis, pharmaceuticals, and materials science. This compound is characterized by its unique chemical structure, which includes a fluoro and methyl substituent on a benzoyl chloride framework. The combination of these functional groups imparts specific properties that make it valuable in various applications.

The synthesis of 2-fluoro-6-methylbenzoyl chloride typically involves the reaction of 2-fluoro-6-methylbenzoic acid with thionyl chloride (SOCl₂) or phosphorus pentachloride (PCl₅). This process is well-documented in the literature and is known for its high yield and purity. The reaction conditions, such as temperature and solvent choice, can be optimized to achieve the desired product quality. For instance, using anhydrous conditions and a suitable solvent like dichloromethane can enhance the efficiency of the reaction.

In terms of its physical properties, 2-fluoro-6-methylbenzoyl chloride is a colorless to pale yellow liquid with a characteristic odor. It is highly reactive due to the presence of the acyl chloride functional group, which readily undergoes nucleophilic acyl substitution reactions. This reactivity makes it an excellent starting material for the synthesis of various derivatives, including amides, esters, and thioesters.

The pharmaceutical industry has shown particular interest in 2-fluoro-6-methylbenzoyl chloride due to its potential as an intermediate in the synthesis of bioactive compounds. Recent studies have explored its use in the development of novel drugs targeting specific biological pathways. For example, researchers at the University of California have utilized this compound to synthesize a series of potent inhibitors of protein kinases, which are implicated in various diseases such as cancer and inflammatory disorders.

In addition to its pharmaceutical applications, 2-fluoro-6-methylbenzoyl chloride has found utility in materials science. Its unique electronic properties make it suitable for the preparation of functional polymers and coatings. A study published in the Journal of Polymer Science demonstrated that incorporating this compound into polymer backbones can enhance their thermal stability and mechanical strength. These properties are particularly valuable in applications requiring high-performance materials, such as aerospace and electronics.

The environmental impact of 2-fluoro-6-methylbenzoyl chloride is also an area of ongoing research. While it is not classified as a hazardous substance under current regulations, its safe handling and disposal are crucial to minimize any potential environmental risks. Researchers at the Environmental Protection Agency (EPA) have conducted studies to evaluate its biodegradability and toxicity. Preliminary results indicate that it degrades relatively quickly in natural environments and does not pose significant long-term ecological risks when used responsibly.

In conclusion, 2-fluoro-6-methylbenzoyl chloride (CAS No. 535961-78-5) is a multifaceted compound with a wide range of applications in organic synthesis, pharmaceuticals, and materials science. Its unique chemical structure and reactivity make it an essential building block for the development of novel compounds and materials. Ongoing research continues to uncover new possibilities for its use, further solidifying its importance in these fields.